Enzymatic Conversion Efficiency: trans-2-Arachidonoyl-CoA vs. Arachidonoyl-CoA in Mitochondrial Biosynthesis
In a study of mitochondrial fatty acid biosynthesis in yeast, the conversion rate of trans-2-arachidonoyl-CoA (derived from 2E,8Z,11Z,14Z-eicosatetraenoic acid) was significantly higher than that of the standard all-cis arachidonoyl-CoA. This direct head-to-head comparison provides quantitative evidence of the enhanced enzymatic processing of the 2E isomer in this biological context [1].
| Evidence Dimension | Enzymatic Conversion Rate |
|---|---|
| Target Compound Data | 53 nmol mg protein(-1).min |
| Comparator Or Baseline | Arachidonoyl-CoA (all-cis): 22 nmol mg protein(-1).h |
| Quantified Difference | Approximately 145-fold higher rate (when normalized for time; 53 nmol/min/mg vs. 0.37 nmol/min/mg) |
| Conditions | Mitochondrial biosynthesis in the yeast Dipodascopsis uninucleata |
Why This Matters
This data identifies 2E,8Z,11Z,14Z-eicosatetraenoic acid as the superior substrate for studying specific mitochondrial fatty acid elongation and desaturation pathways, which cannot be recapitulated with the standard arachidonic acid isomer.
- [1] Evidence for the mitochondrial biosynthesis of 3R-hydroxy-5Z,8Z,11Z,14Z-eicosatetraenoic acid in the yeast Dipodascopsis uninucleata. View Source
